Cas no 96134-65-5 (2-(5-methyl-1,3,4-oxadiazol-2-yl)aniline)

• Product Name: 2-(5-methyl-1,3,4-oxadiazol-2-yl)aniline
• CAS No: 96134-65-5
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD01898529
• CID: 1988640
• PubChem ID: 13409712
• Update Time: 2025-10-29

2-(5-methyl-1,3,4-oxadiazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(5-methyl-1,3,4-oxadiazol-2-yl)-
• 2-methyl-5-(2-amino-phenyl)-[1,3,4]oxadiazole
• MHYGUGBTOPYBBG-UHFFFAOYSA-N
• MFCD01898529
• 2-(2-aminophenyl)-5-methyl-1,3,4-oxadiazole
• 2-(5-Methyl-1,3,4-oxadiazol-2-yl)benzenamine
• G37377
• Z415636646
• 2-(2-Aminophenyl)-5-methyl-1,3,4-oxadiazol
• 2-(5-methyl-1,3,4-oxadiazol-2-yl)aniline
• EN300-40037
• AKOS005647123
• DB-148362
• STK977914
• 96134-65-5
• SCHEMBL1206657

• MDL： MFCD01898529
• Inchi： 1S/C9H9N3O/c1-6-11-12-9(13-6)7-4-2-3-5-8(7)10/h2-5H,10H2,1H3
• InChI Key： MHYGUGBTOPYBBG-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1C1C=CC=CC=1N

Computed Properties

• Exact Mass: 175.074561919Da
• Monoisotopic Mass: 175.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-(5-methyl-1,3,4-oxadiazol-2-yl)aniline

Professional Introduction to 2-(5-methyl-1,3,4-oxadiazol-2-yl)aniline and CAS No. 96134-65-5

2-(5-methyl-1,3,4-oxadiazol-2-yl)aniline, a compound with the chemical identifier CAS No. 96134-65-5, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aromatic amine has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The compound's molecular framework, featuring a combination of aniline and oxadiazole moieties, positions it as a versatile scaffold for designing novel therapeutic agents.

The oxadiazole ring system is particularly noteworthy for its presence in numerous bioactive molecules. Its stability and reactivity make it an attractive component in the synthesis of compounds targeting various biological pathways. In particular, the 5-methyl-1,3,4-oxadiazol-2-yl substituent introduces specific electronic and steric properties that can influence the compound's interaction with biological targets. This modification has been explored in recent studies to enhance binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such compounds. Molecular modeling studies on 2-(5-methyl-1,3,4-oxadiazol-2-yl)aniline have revealed promising interactions with enzymes and receptors involved in inflammatory responses and cancer progression. These findings align with the growing interest in developing small-molecule inhibitors that modulate these pathways.

In the realm of medicinal chemistry, the synthesis of derivatives of 2-(5-methyl-1,3,4-oxadiazol-2-yl)aniline has been a focal point for research teams aiming to optimize pharmacokinetic profiles. Modifications such as halogenation or alkylation at various positions on the oxadiazole ring have shown potential in enhancing metabolic stability and reducing off-target effects. Such structural diversifications are crucial for advancing candidates toward clinical trials.

The compound's potential extends beyond its inhibitory capabilities; it also exhibits interesting photophysical properties that make it suitable for use in photochemical probes and sensors. Researchers are exploring its utility in developing tools for real-time monitoring of biological processes, which could revolutionize diagnostic methodologies in precision medicine.

One of the most compelling aspects of 2-(5-methyl-1,3,4-oxadiazol-2-yl)aniline is its role as a building block for more complex molecules. By serving as a precursor in multi-step synthetic routes, it enables the creation of libraries of compounds with tailored biological activities. High-throughput screening (HTS) campaigns have been conducted using derivatives of this scaffold to identify novel leads for treating neurological disorders and infectious diseases.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying promising analogs of 2-(5-methyl-1,3,4-oxadiazol-2-yl)aniline. These algorithms can predict binding affinities and toxicity profiles with remarkable accuracy, allowing researchers to prioritize compounds for experimental validation more efficiently than traditional methods alone.

Ethical considerations are also paramount when developing new therapeutic agents like 2-(5-methyl-1,3,4-oxadiazol-2-yl)aniline. Ensuring equitable access to medications derived from such research is essential for addressing global health challenges. Collaborative efforts between academic institutions and pharmaceutical companies are vital for translating laboratory discoveries into accessible treatments that benefit diverse populations.

The future directions for research on this compound are multifaceted. Continued investigation into its mechanism of action will provide deeper insights into its therapeutic potential. Additionally, exploring its interactions with other drug targets may uncover synergistic effects that could lead to combination therapies with enhanced efficacy.

In conclusion, 2-(5-methyl-1,3,4-oxadiazol-2-yl)aniline stands as a testament to the innovative spirit driving modern pharmaceutical research. Its unique structure and versatile applications make it a cornerstone in the quest for novel treatments across multiple disease areas. As scientific methodologies evolve, so too will our ability to harness this compound's potential for improving human health.